Cas no 2694725-05-6 (tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate)

Tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate is a specialized carbamate-protected imidazole derivative used in organic synthesis and pharmaceutical research. Its key advantages include the tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The isopropyl substituent on the imidazole nitrogen improves solubility and steric control in reactions. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds, particularly in medicinal chemistry for developing bioactive molecules. Its well-defined reactivity and compatibility with various synthetic methodologies make it valuable for constructing complex molecular architectures. The product is typically handled under inert conditions to preserve its integrity.
tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate structure
2694725-05-6 structure
Product Name:tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate
CAS No:2694725-05-6
MF:C11H19N3O2
MW:225.287462472916
CID:5613928
PubChem ID:165941906
Update Time:2025-10-24

tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
    • 2694725-05-6
    • EN300-33050476
    • tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate
    • Inchi: 1S/C11H19N3O2/c1-8(2)14-6-9(12-7-14)13-10(15)16-11(3,4)5/h6-8H,1-5H3,(H,13,15)
    • InChI Key: BPONWZWHVRBFIX-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CN(C=N1)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 225.147726857g/mol
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.2Ų

tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33050476-1g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6
1g
$956.0 2023-09-04
Enamine
EN300-33050476-5g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6
5g
$2774.0 2023-09-04
Enamine
EN300-33050476-10g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6
10g
$4114.0 2023-09-04
Enamine
EN300-33050476-0.05g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
0.05g
$803.0 2025-03-18
Enamine
EN300-33050476-0.1g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
0.1g
$842.0 2025-03-18
Enamine
EN300-33050476-0.25g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
0.25g
$880.0 2025-03-18
Enamine
EN300-33050476-0.5g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
0.5g
$919.0 2025-03-18
Enamine
EN300-33050476-1.0g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
1.0g
$956.0 2025-03-18
Enamine
EN300-33050476-2.5g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
2.5g
$1874.0 2025-03-18
Enamine
EN300-33050476-5.0g
tert-butyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
2694725-05-6 95.0%
5.0g
$2774.0 2025-03-18

tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate Related Literature

Additional information on tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate

tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate: A Comprehensive Overview

The compound with CAS No 2694725-05-6, known as tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The name itself highlights its structural features, with the imidazole ring being a key component. The imidazole moiety is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its versatility in chemical reactions and biological interactions.

Recent studies have explored the synthesis of tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate, focusing on optimizing reaction conditions to enhance yield and purity. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to synthesize this compound efficiently. The use of microwave-assisted synthesis has been particularly promising, as it reduces reaction time while maintaining high product quality. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The structural properties of tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate make it a valuable compound in several applications. Its imidazole ring is known for its ability to form hydrogen bonds, which is advantageous in drug design and material science. In the pharmaceutical industry, this compound has been investigated for its potential as a bioisostere or as a building block for more complex drug molecules. Recent research has highlighted its role in modulating enzyme activity, suggesting its potential as a lead compound in drug discovery programs targeting specific therapeutic areas such as oncology or neurodegenerative diseases.

In addition to its pharmaceutical applications, tert-butyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate has shown promise in agrochemicals. Its ability to inhibit certain enzymes relevant to plant pathogens makes it a candidate for developing new pesticides or fungicides. Field trials have demonstrated its efficacy in controlling fungal infections in crops, with minimal adverse effects on non-target organisms. These findings align with the growing demand for sustainable agricultural practices and highlight the compound's potential contribution to global food security.

The environmental impact of tert-butyl N-1-(propan-2-yli)midazolium compounds has also been a topic of recent research. Studies have evaluated their biodegradability and toxicity profiles, providing insights into their safe handling and disposal. Results indicate that under controlled conditions, these compounds degrade efficiently without posing significant risks to aquatic ecosystems. This information is crucial for regulatory compliance and ensures that their use aligns with environmental sustainability goals.

From a synthetic perspective, the preparation of tert-butyl N-substituted imidazoles involves strategic functional group transformations. The introduction of the tert-butyl group enhances the molecule's stability and lipophilicity, which are desirable properties in many chemical applications. Researchers have also explored the use of chiral auxiliaries during synthesis to access enantiomerically enriched products, opening avenues for asymmetric catalysis and enantioselective synthesis.

Looking ahead, the continued exploration of tert-butyl N-substituted imidazoles will undoubtedly yield new insights into their chemical reactivity and biological activity. Collaborative efforts between academia and industry are expected to drive further innovation, leading to novel applications in fields such as materials science and biotechnology. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing global challenges in health and agriculture.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.